Cas no 1261836-34-3 (3'-Chloro-4'-(trifluoromethyl)propiophenone)

• Product Name: 3'-Chloro-4'-(trifluoromethyl)propiophenone
• CAS No: 1261836-34-3
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4791600
• Update Time: 2025-10-25

3'-Chloro-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-(trifluoromethyl)propiophenone
• 1-(3-Chloro-4-trifluoromethyl-phenyl)-propan-1-one

• Inchi： 1S/C10H8ClF3O/c1-2-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： SOHBSDWPNGMPOK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-4'-(trifluoromethyl)propiophenone

3'-Chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261836-34-3): An Overview

3'-Chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261836-34-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chloro and trifluoromethyl substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 3'-Chloro-4'-(trifluoromethyl)propiophenone consists of a propiophenone core with a chlorine atom at the 3' position and a trifluoromethyl group at the 4' position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a variety of applications.

In the realm of medicinal chemistry, 3'-Chloro-4'-(trifluoromethyl)propiophenone has been extensively studied for its potential as an intermediate in the synthesis of novel drugs. Recent research has highlighted its role in the development of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from 3'-Chloro-4'-(trifluoromethyl)propiophenone, which demonstrated potent anti-inflammatory activity in vitro and in vivo.

The trifluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. This property makes 3'-Chloro-4'-(trifluoromethyl)propiophenone an ideal starting material for the development of drugs that require high bioavailability and prolonged therapeutic effects.

Beyond its applications in pharmaceuticals, 3'-Chloro-4'-(trifluoromethyl)propiophenone has also found use in materials science. The compound's unique electronic properties make it suitable for the synthesis of advanced materials with enhanced performance characteristics. For example, researchers at the University of California, Berkeley, have utilized 3'-Chloro-4'-(trifluoromethyl)propiophenone as a building block in the development of new polymers with improved thermal stability and mechanical strength.

The synthesis of 3'-Chloro-4'-(trifluoromethyl)propiophenone typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions and nucleophilic substitution reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 3'-Chloro-4'-(trifluoromethyl)propiophenone is not classified as a hazardous material, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound to prevent skin contact and inhalation.

The future prospects for 3'-Chloro-4'-(trifluoromethyl)propiophenone are promising. Ongoing research continues to explore new applications and derivatives, driven by its unique chemical properties and potential for enhancing drug efficacy and material performance. As new synthetic methods are developed and optimized, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.